Cas no 1804381-17-6 (Methyl 3-bromo-2-bromomethyl-6-cyanophenylacetate)

• Product Name: Methyl 3-bromo-2-bromomethyl-6-cyanophenylacetate
• CAS No: 1804381-17-6
• MF: C₁₁H₉Br₂NO₂
• MW: 347.002661466599
• CID: 4973556
• Update Time: 2025-05-20

Methyl 3-bromo-2-bromomethyl-6-cyanophenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-2-bromomethyl-6-cyanophenylacetate

• Inchi： 1S/C11H9Br2NO2/c1-16-11(15)4-8-7(6-14)2-3-10(13)9(8)5-12/h2-3H,4-5H2,1H3
• InChI Key： KLVIATOGRIUZRB-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C#N)C(CC(=O)OC)=C1CBr

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 300
• XLogP3: 2.7
• Topological Polar Surface Area: 50.1

Additional information on Methyl 3-bromo-2-bromomethyl-6-cyanophenylacetate

Methyl 3-bromo-2-bromomethyl-6-cyanophenylacetate (CAS No. 1804381-17-6): An Overview of a Versatile Intermediate in Pharmaceutical Synthesis

Methyl 3-bromo-2-bromomethyl-6-cyanophenylacetate (CAS No. 1804381-17-6) is a multifunctional compound that has garnered significant attention in the field of pharmaceutical synthesis due to its unique chemical structure and potential applications. This compound, characterized by its brominated and cyano functionalities, serves as a valuable intermediate in the development of various bioactive molecules and therapeutic agents.

The chemical structure of Methyl 3-bromo-2-bromomethyl-6-cyanophenylacetate is defined by its molecular formula C₁₂H₉Br₂NO₂. The presence of multiple reactive sites, including the bromine atoms and the cyano group, makes it an attractive starting material for a wide range of synthetic transformations. These functional groups can be selectively manipulated to introduce additional functionalities or to undergo specific chemical reactions, thereby expanding the scope of its applications in medicinal chemistry.

Recent research has highlighted the potential of Methyl 3-bromo-2-bromomethyl-6-cyanophenylacetate in the synthesis of novel drug candidates. For instance, a study published in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the development of a series of potent inhibitors targeting specific enzymes involved in cancer progression. The brominated and cyano functionalities were crucial in achieving the desired biological activity and selectivity, demonstrating the compound's versatility and importance in drug discovery.

In addition to its role in cancer research, Methyl 3-bromo-2-bromomethyl-6-cyanophenylacetate has also shown promise in other therapeutic areas. A recent study published in Bioorganic & Medicinal Chemistry Letters explored its utility in the synthesis of antiviral agents. The compound's ability to undergo efficient coupling reactions with various nucleophiles allowed for the rapid generation of a diverse library of compounds, some of which exhibited significant antiviral activity against several viral strains.

The synthetic accessibility of Methyl 3-bromo-2-bromomethyl-6-cyanophenylacetate is another factor contributing to its widespread use. Several efficient synthetic routes have been developed to prepare this compound, ensuring its availability for large-scale applications. One notable method involves the bromination and cyano substitution of a suitable phenylacetic acid derivative, followed by esterification to form the methyl ester. This approach provides high yields and excellent purity, making it suitable for both laboratory-scale and industrial-scale production.

The physical properties of Methyl 3-bromo-2-bromomethyl-6-cyanophenylacetate, such as its melting point, boiling point, and solubility characteristics, have been well-characterized. These properties are essential for optimizing synthetic protocols and ensuring the stability and handling safety of the compound during various stages of drug development. For instance, its solubility in common organic solvents facilitates its use in solution-phase reactions, while its thermal stability ensures that it can withstand typical reaction conditions without degradation.

In conclusion, Methyl 3-bromo-2-bromomethyl-6-cyanophenylacetate (CAS No. 1804381-17-6) is a highly versatile intermediate with significant potential in pharmaceutical synthesis. Its unique chemical structure and functional groups make it an invaluable tool for researchers working on the development of novel therapeutic agents. As ongoing research continues to uncover new applications and synthetic strategies, this compound is likely to play an increasingly important role in advancing the field of medicinal chemistry.